Cas no 1820718-06-6 (2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride)

• Product Name: 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• CAS No: 1820718-06-6
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• MDL: MFCD29034136
• CID: 5211198
• PubChem ID: 119057044
• Update Time: 2025-10-31

2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

• MDL： MFCD29034136
• Inchi： 1S/C12H18N2O2S.ClH/c1-9-7-14(17(15,16)8-9)12-5-3-11(4-6-12)10(2)13;/h3-6,9-10H,7-8,13H2,1-2H3;1H
• InChI Key： OKMZPGFTNNCZIY-UHFFFAOYSA-N
• SMILES： O=S1(CC(C)CN1C1C=CC(C(N)C)=CC=1)=O.Cl

Additional information on 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

Introduction to 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride (CAS No. 1820718-06-6)

2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1820718-06-6, belongs to the thiazolidine class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of both aromatic and heterocyclic moieties in its structure imparts distinct reactivity and binding capabilities, making it a promising candidate for further exploration in drug development.

The molecular structure of 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride consists of a thiazolidine ring system substituted with a 4-(1-aminoethyl)phenyl group and a methyl group at the 4-position. The thiazolidine ring itself is a key pharmacophore, contributing to the compound's ability to interact with biological targets in a specific manner. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various research applications.

In recent years, there has been growing interest in thiazolidine derivatives due to their potential therapeutic applications. These compounds have been investigated for their roles in modulating various biological pathways, including inflammation, oxidative stress, and cell proliferation. The 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride structure combines elements that suggest it may exhibit multiple pharmacological effects simultaneously. For instance, the aminoethyl side chain can participate in hydrogen bonding interactions with biological targets, while the aromatic ring provides additional binding sites.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The reactive sites on the thiazolidine ring and the phenyl group offer opportunities for further chemical modification, allowing researchers to tailor the properties of the final drug candidates. This flexibility is particularly valuable in medicinal chemistry, where optimizing drug-like properties such as solubility, bioavailability, and target specificity is crucial.

Recent studies have begun to explore the pharmacological profile of 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride. Preliminary investigations suggest that it may possess anti-inflammatory and antioxidant activities, which are relevant to a wide range of diseases characterized by chronic inflammation and oxidative damage. The compound's ability to interact with enzymes and receptors involved in these pathways makes it an attractive candidate for further preclinical studies.

The synthesis of 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aminoethyl group into the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

In addition to its potential therapeutic applications, 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride has shown promise as a tool compound in biochemical research. Its well-defined structure allows researchers to study specific interactions with biological targets using spectroscopic and computational methods. This has enabled a deeper understanding of how small molecules can modulate complex biological systems.

The development of new pharmaceutical agents relies heavily on access to high-quality chemical building blocks like 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride. Its availability through reliable chemical suppliers ensures that researchers can conduct experiments without unnecessary delays or complications. As interest in thiazolidine derivatives continues to grow, it is likely that more synthetic routes will be developed to produce this compound in larger quantities.

Future research directions for 2-[4-(1-aminoethyl)phenyl]-4-methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride may include exploring its efficacy in animal models of disease and evaluating its safety profile for potential clinical use. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into tangible therapeutic benefits. The compound's unique structural features make it a valuable asset in the ongoing quest to develop novel treatments for human diseases.